Cas no 1339914-30-5 ((2,3-dimethylcyclohexyl)methanamine)

• Product Name: (2,3-dimethylcyclohexyl)methanamine
• CAS No: 1339914-30-5
• MF: C₉H₁₉N
• MW: 141.2538626194
• MDL: MFCD20408860
• CID: 4589570
• PubChem ID: 53433456
• Update Time: 2025-06-11

(2,3-dimethylcyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,3-dimethylcyclohexyl)methanamine

• MDL： MFCD20408860
• Inchi： 1S/C9H19N/c1-7-4-3-5-9(6-10)8(7)2/h7-9H,3-6,10H2,1-2H3
• InChI Key： JYOFDIXJDYSDII-UHFFFAOYSA-N
• SMILES： C1(CN)CCCC(C)C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (2,3-dimethylcyclohexyl)methanamine

Introduction to (2,3-dimethylcyclohexyl)methanamine and Its Significance in Modern Chemical Research

The compound with the CAS number 1339914-30-5 is known by the product name (2,3-dimethylcyclohexyl)methanamine, a molecule that has garnered attention in the field of chemical and pharmaceutical research. This amine derivative, characterized by its unique structural features, plays a pivotal role in various applications, from synthetic chemistry to potential therapeutic uses. Understanding its properties, synthesis, and applications is essential for researchers and professionals in the industry.

The molecular structure of (2,3-dimethylcyclohexyl)methanamine consists of a cyclohexane ring substituted with two methyl groups at the 2- and 3-positions, attached to an amine functional group. This configuration imparts specific chemical properties that make it a valuable intermediate in organic synthesis. The presence of the methyl groups enhances the compound's stability and reactivity, making it suitable for various chemical transformations.

In recent years, there has been a growing interest in exploring the potential applications of this compound in pharmaceutical research. The unique structural motif of (2,3-dimethylcyclohexyl)methanamine has been investigated for its role in developing novel drug candidates. Researchers have found that it can serve as a building block for more complex molecules, facilitating the synthesis of pharmacologically active compounds. Its ability to act as a precursor in the formation of heterocyclic structures has opened new avenues in medicinal chemistry.

One of the most exciting areas of research involving (2,3-dimethylcyclohexyl)methanamine is its potential use in the development of bioactive molecules. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and antimicrobial properties. The cyclohexane ring and the amine group contribute to its interaction with biological targets, making it a candidate for further investigation in drug discovery.

The synthesis of (2,3-dimethylcyclohexyl)methanamine is another critical aspect that has been extensively studied. Researchers have developed various synthetic routes to produce this compound efficiently and in high yield. One common method involves the reaction of cyclohexanone with methylamine under acidic conditions, followed by reduction to yield the desired product. These synthetic strategies have been optimized to ensure scalability and cost-effectiveness, making it feasible for industrial applications.

The chemical properties of (2,3-dimethylcyclohexyl)methanamine also make it a valuable tool in analytical chemistry. Its distinct spectral characteristics allow for easy identification and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analytical methods are crucial for quality control and purity assessment in pharmaceutical manufacturing processes.

In conclusion, the compound with CAS number 1339914-30-5, known as (2,3-dimethylcyclohexyl)methanamine, represents a significant advancement in chemical research. Its unique structure and versatile applications make it a valuable asset in both academic and industrial settings. As research continues to uncover new possibilities for this compound, its role in pharmaceutical development and synthetic chemistry is expected to expand further.